Cas no 2171703-04-9 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid
• CAS No: 2171703-04-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5955785
• PubChem ID: 165816676
• Update Time: 2025-10-29

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]cyclohexyl}acetic acid
• EN300-1483391
• 2171703-04-9

• Inchi： 1S/C27H32N2O6/c1-34-17-23(25(32)29-27(15-24(30)31)13-7-2-8-14-27)28-26(33)35-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,2,7-8,13-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： YXPQMTVRUQYKLZ-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCCC1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid (CAS No. 2171703-04-9)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid (CAS No. 2171703-04-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reactivity and selectivity of the molecule. The methoxypropanamide moiety further adds to the complexity and functionality of the compound, making it a valuable intermediate in the synthesis of bioactive peptides and small molecules.

Recent studies have highlighted the potential of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a key intermediate in the synthesis of peptides with potent anti-inflammatory properties. These peptides have demonstrated significant efficacy in preclinical models of inflammatory diseases, suggesting their potential as novel therapeutic agents.

In addition to its role in anti-inflammatory drug development, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid has also been explored for its use in cancer research. A study published in Cancer Research reported that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The unique structure of the compound allows for targeted delivery and enhanced efficacy, making it a promising candidate for further investigation in oncology.

The synthetic versatility of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid has also been leveraged in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving pharmacokinetic properties such as solubility and bioavailability. Research published in Bioorganic & Medicinal Chemistry Letters has demonstrated that prodrugs derived from this compound show improved oral bioavailability and reduced toxicity compared to their parent compounds, making them attractive candidates for clinical development.

Furthermore, the compound's ability to form stable amide bonds with other amino acids makes it an excellent building block for peptide synthesis. Peptides derived from 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid have been shown to exhibit enhanced stability and resistance to enzymatic degradation, which is crucial for their therapeutic applications. These properties make the compound particularly useful in the development of peptide-based therapeutics for conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexyl}acetic acid (CAS No. 2171703-04-9) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an invaluable tool for researchers working on the development of novel therapeutic agents. As ongoing research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing drug discovery and development efforts.